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Compound of Interest

Compound Name: ThPur

Cat. No.: B115507 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed technical guide on the molecular formula and molecular

weight of the compound commonly referred to as ThPur. It aims to clarify its composition and

provide essential data for research and development purposes.

Introduction
The designation "ThPur" is commonly associated with the chemical compound 2,3,8,9-

tetrahydro-2-thioxo-7H-(1,3)thiazino(2,3-i)purin-5-(1H)-one. It is important to note that despite

the "Th" abbreviation, this molecule does not contain the element Thorium. The nomenclature

refers to its core chemical structure, a thiazino-purine derivative. This guide will detail its

molecular formula and provide a calculated molecular weight based on the standard atomic

weights of its constituent elements.

Molecular Formula and Weight
The molecular formula and molecular weight of ThPur are fundamental parameters for any

quantitative scientific investigation. These values are summarized in the table below.

Parameter Value

Molecular Formula C₈H₈N₄OS₂

Calculated Molecular Weight 240.31 g/mol
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The calculated molecular weight is based on the standard atomic weights of Carbon (12.011

u), Hydrogen (1.008 u), Nitrogen (14.007 u), Oxygen (15.999 u), and Sulfur (32.06 u).[1][2][3]

[4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23]

Elemental Composition
A detailed breakdown of the elemental contribution to the molecular weight of ThPur is
provided in the table below.

Element Symbol
Atomic Weight
(u)

Count
Total Weight
(u)

Carbon C 12.011 8 96.088

Hydrogen H 1.008 8 8.064

Nitrogen N 14.007 4 56.028

Oxygen O 15.999 1 15.999

Sulfur S 32.06 2 64.12

Total 240.30

Note: The slight difference between the calculated molecular weight and the sum of total

weights is due to rounding of the standard atomic weights.

Hypothetical Experimental Workflow
While specific signaling pathways for ThPur are not extensively documented in publicly

available literature, a general experimental workflow for investigating the biological activity of a

novel purine analogue can be conceptualized. The following diagram illustrates a potential

research pipeline.

A potential experimental workflow for ThPur investigation.

Conclusion
This guide has provided a concise yet detailed overview of the molecular formula and weight of

ThPur, clarifying its composition and elemental makeup. The provided data and hypothetical
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workflow are intended to serve as a foundational resource for researchers and professionals in

the field of drug discovery and development. It is reiterated that ThPur, despite its name, is an

organic compound and does not contain Thorium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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